N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide

• IUPAC Name: N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide
• InChI: InChI=1S/C15H19N3O/c1-11-9-14(18(4)10-15(19)17(2)3)12-7-5-6-8-13(12)16-11/h5-9H,10H2,1-4H3
• InChI Key: KPLAXQKSIHLRKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)N(C)CC(=O)N(C)C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide, also known as DMMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide is not fully understood. However, it is believed that N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide has also been shown to have anti-inflammatory and antioxidant properties. N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide is its ability to inhibit the growth of cancer cells in vitro and in vivo. This makes it a valuable tool for cancer research. However, one of the limitations of N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide is its low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are many potential future directions for the research on N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide. One area of research that is currently being explored is the development of new cancer therapies based on N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide. Another area of research is the investigation of the neuroprotective effects of N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide, which could lead to the development of new treatments for neurological disorders. Additionally, the development of new methods for synthesizing and working with N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide could lead to new applications in various fields.

Synthesis Methods

The synthesis of N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide involves the reaction of 2-methyl-4-aminoquinoline with N,N-dimethylacetyl chloride in the presence of a base catalyst. The resulting product is a white crystalline solid with a molecular weight of 310.83 g/mol.

Scientific Research Applications

N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide has been extensively studied for its potential applications in various fields. One of the most promising applications of N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide is in the field of cancer research. N,N-dimethyl-2-[methyl-(2-methylquinolin-4-yl)amino]acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.